2-((1-Oxo-1-ureidopropan-2-yl)thio)benzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-((1-Oxo-1-ureidopropan-2-yl)thio)benzoic acid is a benzoic acid derivative featuring a thioether-linked ureidopropanoyl moiety. This compound combines a carboxylic acid group (for solubility and hydrogen bonding) with a ureido-thioether side chain, which may contribute to biological activity, such as enzyme inhibition or metal chelation. Its structure is characterized by:
- A benzoic acid core.
- A thioether bridge (-S-) at the ortho position.
- A 1-oxo-1-ureidopropan-2-yl substituent, introducing both urea and ketone functional groups.
Properties
Molecular Formula |
C11H12N2O4S |
|---|---|
Molecular Weight |
268.29 g/mol |
IUPAC Name |
2-[1-(carbamoylamino)-1-oxopropan-2-yl]sulfanylbenzoic acid |
InChI |
InChI=1S/C11H12N2O4S/c1-6(9(14)13-11(12)17)18-8-5-3-2-4-7(8)10(15)16/h2-6H,1H3,(H,15,16)(H3,12,13,14,17) |
InChI Key |
IEDCBONQUVGJJU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(=O)NC(=O)N)SC1=CC=CC=C1C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-((1-Oxo-1-ureidopropan-2-yl)thio)benzoic acid typically involves the reaction of substituted 2-aminobenzothiazoles with iso(thio)cyanates, (thio)phosgenes, (thio)carbamoyl chlorides, 1,1’-(thio)carbonyldiimidazoles, and carbon disulfide . These reactions are carried out under controlled conditions to ensure the formation of the desired product with high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve bulk manufacturing processes that utilize similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
2-((1-Oxo-1-ureidopropan-2-yl)thio)benzoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the thio-urea group to a thiol or amine.
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzoic acid moiety.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines or alcohols. Reaction conditions typically involve controlled temperatures, pH levels, and solvent systems to optimize the yield and selectivity of the reactions .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or amines .
Scientific Research Applications
2-((1-Oxo-1-ureidopropan-2-yl)thio)benzoic acid has several scientific research applications:
Mechanism of Action
The mechanism of action of 2-((1-Oxo-1-ureidopropan-2-yl)thio)benzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The thio-urea group can form hydrogen bonds and other interactions with active sites, leading to inhibition or modulation of enzyme activity . The benzoic acid moiety may also contribute to the compound’s binding affinity and specificity .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analog: 2-(2-Ethoxy-2-oxoacetamido)benzoic Acid
Key Differences :
Crystallography :
- The ethoxy-oxoacetamido derivative forms yellowish monoclinic crystals (space group P2₁/c) with intermolecular hydrogen bonds between amide and carboxylic acid groups . The ureido-thioether analog may exhibit distinct packing due to stronger hydrogen-bonding interactions from the urea moiety.
Comparison with Other Benzoic Acid Derivatives
(a) 2-Mercaptobenzoic Acid (Thiosalicylic Acid)
- Structure: Lacks the ureidopropanoyl group but shares a thioether (-SH) at the ortho position.
- Reactivity : The thiol group in thiosalicylic acid is more nucleophilic than the thioether in the target compound, making it prone to oxidation or metal coordination .
- Applications : Used in polymer chemistry and as a ligand; the target compound’s urea group may expand its utility in drug design.
(b) 2-(Carbamoyl)benzoic Acid
- Structure: Replaces the thioether-ureidopropanoyl chain with a simpler carbamoyl (-CONH₂) group.
- Solubility : Lower hydrogen-bonding capacity compared to the ureido-thioether analog, resulting in reduced aqueous solubility.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
